Cas no 2243513-23-5 (5-fluoro-4H,5H,6H-pyrrolo1,2-bpyrazole-2-carboxylic acid)

• Product Name: 5-fluoro-4H,5H,6H-pyrrolo1,2-bpyrazole-2-carboxylic acid
• CAS No: 2243513-23-5
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• CID: 6257856
• PubChem ID: 138012107
• Update Time: 2025-05-19

5-fluoro-4H,5H,6H-pyrrolo1,2-bpyrazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-4H,5H,6H-pyrrolo1,2-bpyrazole-2-carboxylic acid
• Z3172817221
• 5-fluoro-4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid
• 5-Fluoro-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid
• EN300-1703314
• 2243513-23-5

• Inchi： 1S/C7H7FN2O2/c8-4-1-5-2-6(7(11)12)9-10(5)3-4/h2,4H,1,3H2,(H,11,12)
• InChI Key： ZLLVMMFFFCEOAR-UHFFFAOYSA-N
• SMILES： FC1CN2C(=CC(C(=O)O)=N2)C1

Computed Properties

• Exact Mass: 170.04915563g/mol
• Monoisotopic Mass: 170.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-fluoro-4H,5H,6H-pyrrolo1,2-bpyrazole-2-carboxylic acid

Research Brief on 5-fluoro-4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid (CAS: 2243513-23-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds as potential therapeutic agents. Among these, 5-fluoro-4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid (CAS: 2243513-23-5) has emerged as a promising scaffold due to its unique structural features and biological activity. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound, characterized by its pyrrolo[1,2-b]pyrazole core and a fluorine substituent, has been investigated for its role in modulating various biological targets. Recent studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory drugs. Additionally, its structural versatility allows for further derivatization, enabling the exploration of its pharmacological potential in other therapeutic areas such as oncology and infectious diseases.

One of the key breakthroughs in the synthesis of 5-fluoro-4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to minimize by-products and improve scalability, which is crucial for its potential industrial application. The compound's stability under physiological conditions has also been a focus of recent investigations, with findings suggesting its suitability for oral administration.

In vitro and in vivo studies have provided insights into the compound's mechanism of action. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This selectivity reduces the risk of gastrointestinal side effects commonly associated with non-selective COX inhibitors. Furthermore, preliminary data indicate that the compound exhibits low cytotoxicity, enhancing its safety profile for therapeutic use.

The potential applications of 5-fluoro-4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid extend beyond its anti-inflammatory properties. Recent collaborations between academic and industrial researchers have explored its use as a building block for the development of novel kinase inhibitors. These inhibitors target specific signaling pathways involved in cancer progression, offering a new avenue for targeted therapy. The compound's ability to form stable complexes with metal ions has also sparked interest in its use in diagnostic imaging.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions require further investigation. Ongoing research aims to address these challenges through structural modifications and formulation strategies. For example, the incorporation of prodrug moieties has been explored to enhance the compound's solubility and absorption.

In conclusion, 5-fluoro-4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Its unique structural features, combined with its demonstrated biological activity, make it a valuable candidate for further development. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications to fully realize its potential in addressing unmet medical needs.